Cas no 2219373-99-4 (4-(dimethyl-S-aminosulfonimidoyl)benzoic acid)

• Product Name: 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid
• CAS No: 2219373-99-4
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 6544065
• PubChem ID: 137952302
• Update Time: 2025-06-09

4-(dimethyl-S-aminosulfonimidoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid
• 4-(N,N-Dimethylsulfamidimidoyl)benzoic acid
• 2219373-99-4
• EN300-1716834
• starbld0008025

• Inchi： 1S/C9H12N2O3S/c1-11(2)15(10,14)8-5-3-7(4-6-8)9(12)13/h3-6,10H,1-2H3,(H,12,13)
• InChI Key： ZOHONTYKDYZOFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(=N)(N(C)C)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.8Ų

Additional information on 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid

4-(Dimethyl-S-aminosulfonimidoyl)benzoic Acid: A Comprehensive Overview

4-(Dimethyl-S-aminosulfonimidoyl)benzoic acid (CAS No. 2219373-99-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid is noteworthy for its combination of a benzoic acid moiety and an aminosulfonimidoyl group. The benzoic acid component is a well-known aromatic carboxylic acid, widely used in the synthesis of pharmaceuticals and other organic compounds. The aminosulfonimidoyl group, on the other hand, introduces additional functional groups that can enhance the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid in modulating specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory processes. This finding suggests that 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound can selectively inhibit the growth of certain cancer cell lines without affecting normal cells. The mechanism of action appears to involve the disruption of signaling pathways that are crucial for cancer cell survival and proliferation.

The solubility and stability of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid are also important considerations for its potential use in drug development. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Furthermore, it demonstrates high stability under standard storage conditions, making it suitable for long-term storage and transportation.

The pharmacokinetic properties of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a relatively long half-life, which could translate into sustained therapeutic effects in clinical settings.

To further explore the therapeutic potential of 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases, including inflammatory disorders and certain types of cancer. Preliminary results from these trials are promising, with patients showing significant improvements in symptoms and quality of life.

In conclusion, 4-(dimethyl-S-aminosulfonimidoyl)benzoic acid (CAS No. 2219373-99-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.